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Geraniin Purification Protocol

The following workflow and table summarize a proven method for the large-scale purification of geraniin

from rambutan (Nephelium lappaceum) rind using reverse-phase C18 column chromatography [1].
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Key Steps in Detail:

e Preparation of Crude Extract:

o Air-dry and powderize the rinds of Nephelium lappaceum (rambutan) [2].
o Perform ethanolic extraction. From 1506 g of dried rind powder, you can expect a yield of
approximately 362 g (24%) of crude ethanolic extract [1].

¢ Column Packing and Sample Loading:
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o Use a glass column (e.g., 250 mm x 50 mm i.d.) with a fritted disc [1].

o Pack the column with reverse-phase C18 silica (e.qg., particle size 50 ym, pore size 60 A) [1].
o The protocol uses a dry-loading technique for the crude extract [1], which is advantageous for
samples with poor solubility. This involves absorbing the sample onto a small amount of dry

silica before adding it to the top of the prepared column [3].

¢ Gradient Elution:

o Use a water-acetonitrile mobile phase with trifluoroacetic acid (TFA) or formic acid as an

additive [1].

o Run a gradient from 5% to 100% acetonitrile [1]. The increasing polarity of the mobile phase
gradually elutes compounds with different affinities for the stationary phase [4].

¢ Fraction Collection and Crystallization:

o Collect fractions and monitor them (e.g., by TLC or HPLC).

o Combine fractions rich in geraniin and concentrate them.

o For further purity, store the concentrated geraniin fractions at 4°C to allow crystallization,
yielding geraniin of approximately 98% purity [1].

Table: Key Parameters for Geraniin Purification [1]

Parameter

Specification

Source Material

Stationary Phase

Particle Size

Pore Size

Column Dimension

Elution

Additive

Yield from Crude

Dried rind of Nephelium lappaceum (rambutan)
Reverse-phase C18 silica

50 pm

60 A

250 mm x 50 mm i.d. (example)

Gradient elution (5% to 100% Acetonitrile in Water)
Trifluoroacetic Acid (TFA) or Formic Acid

~21% (74.78 g from 362.4 g crude extract)
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Parameter Specification

Final Purity Up to 98% after crystallization

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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